Cas no 260065-70-1 ((1R,2R)-2-aminocycloheptan-1-ol, trans)

(1R,2R)-2-Aminocycloheptan-1-ol is a chiral cycloheptane derivative featuring both amino and hydroxyl functional groups in a trans configuration. Its stereochemically defined structure makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research. The rigid cycloheptane backbone, combined with the trans-1,2-substitution pattern, enhances its utility in constructing complex molecular architectures with precise stereocontrol. This compound is particularly useful in the development of chiral ligands, catalysts, and bioactive molecules due to its ability to influence stereoselective transformations. High purity and well-characterized stereochemistry ensure reproducibility in research applications. Its stability and functional group compatibility further contribute to its versatility in organic and medicinal chemistry.

(1R,2R)-2-aminocycloheptan-1-ol, trans structure

260065-70-1 structure

Product Name:(1R,2R)-2-aminocycloheptan-1-ol, trans

CAS No:260065-70-1

MF:C₇H₁₅NO

MW:129.2001

MDL:MFCD18374501

CID:247256

PubChem ID:12886914

Update Time:2025-06-08

(1R,2R)-2-aminocycloheptan-1-ol, trans Chemical and Physical Properties

Names and Identifiers

- Cycloheptanol,2-amino-, (1R,2R)-
- trans-2-amino-cycloheptanol
- (1R,2R)-2-aminocycloheptan-1-ol, trans
- (1R,2R)-2-Amino-cycloheptanol
- (1R,2R)-trans-2-Aminocycloheptanol, >=99% (GC)
- (1R,2R)-2-aminocycloheptan-1-ol
- EN300-213456
- (1R,2R)-2-Aminocycloheptanol
- 260065-70-1
- REL-(1R,2R)-2-AMINOCYCLOHEPTAN-1-OL
- AKOS027326091
- AT10930
- SCHEMBL4286832
- trans-2-Aminocycloheptanol
- EN300-1266442
- MFCD08669712
- ZWOFTVSNNFYPAB-RNFRBKRXSA-N
- Z1198180675
- Cycloheptanol,2-amino-,(1R,2R)-(9ci)
- 42565-73-1
- rac-(1R,2R)-2-aminocycloheptan-1-ol
- MDL： MFCD18374501
- Inchi： InChI=1S/C7H15NO/c8-6-4-2-1-3-5-7(6)9/h6-7,9H,1-5,8H2/t6-,7-/m1/s1
- InChI Key： ZWOFTVSNNFYPAB-RNFRBKRXSA-N
- SMILES： N[C@]1([C@@](O)([H])CCCCC1)[H]

Computed Properties

Exact Mass: 129.115364102g/mol
Monoisotopic Mass: 129.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 85
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 46.2Å²

(1R,2R)-2-aminocycloheptan-1-ol, trans Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：

(1R,2R)-2-aminocycloheptan-1-ol, trans Pricemore >>

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